Cas no 2055767-33-2 (1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one)

• Product Name: 1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one
• CAS No: 2055767-33-2
• MF: C₇H₄Cl₂N₂O
• MW: 203.025459289551
• CID: 5825012
• PubChem ID: 134427603
• Update Time: 2025-06-13

1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4,6-dichloro-5-pyrimidinyl)-
• 1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one
• SCHEMBL20061326
• 2055767-33-2
• EN300-1983691

• Inchi： 1S/C7H4Cl2N2O/c1-2-4(12)5-6(8)10-3-11-7(5)9/h2-3H,1H2
• InChI Key： WNEDWHLLGJQWFZ-UHFFFAOYSA-N
• SMILES： C(C1=C(Cl)N=CN=C1Cl)(=O)C=C

Computed Properties

• Exact Mass: 201.9700681g/mol
• Monoisotopic Mass: 201.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 340.2±42.0 °C(Predicted)
• pka: -6.27±0.26(Predicted)

Additional information on 1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one

Comprehensive Overview of 1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one (CAS No. 2055767-33-2): Properties, Applications, and Innovations

The compound 1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one (CAS No. 2055767-33-2) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dichloropyrimidine core and an α,β-unsaturated ketone moiety, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers and industries are increasingly exploring its applications due to its reactivity and adaptability in cross-coupling reactions and Michael addition pathways.

In recent years, the demand for pyrimidine derivatives like 1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one has surged, driven by their role in developing kinase inhibitors and antiviral agents. This aligns with global trends in drug discovery, where small-molecule therapeutics are prioritized for precision medicine. The compound’s electrophilic properties also make it valuable for designing covalent inhibitors, a hot topic in cancer research and infectious disease treatment.

From a synthetic chemistry perspective, CAS No. 2055767-33-2 serves as a building block for constructing complex nitrogen-containing heterocycles. Its dichloro-substituted pyrimidine ring offers multiple sites for nucleophilic aromatic substitution (SNAr), enabling the creation of diverse biaryl structures. This flexibility is critical for optimizing ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) in drug candidates—a key focus area for medicinal chemists.

Environmental and green chemistry considerations are also shaping the use of this compound. Innovations in catalytic processes and solvent-free reactions aim to minimize waste and improve the sustainability of its applications. For instance, its incorporation into photocatalysis workflows highlights its compatibility with energy-efficient synthesis methods, addressing the growing demand for eco-friendly chemical production.

In agrochemicals, 1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one is investigated for its potential as a precursor to crop protection agents. Its structural motifs are found in fungicides and herbicides, aligning with the need for high-efficacy, low-residue solutions in modern agriculture. This resonates with the industry’s shift toward sustainable farming practices and precision agriculture technologies.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for quality control in industrial and academic settings. The compound’s thermal stability and solubility profile further influence its suitability for scalable processes.

As the scientific community explores AI-driven drug design and computational chemistry, CAS No. 2055767-33-2 is gaining attention as a benchmark molecule for testing predictive algorithms. Its well-defined reactivity patterns make it ideal for validating machine learning models in retrosynthesis planning—a trending topic in cheminformatics.

In summary, 1-(4,6-dichloropyrimidin-5-yl)prop-2-en-1-one exemplifies the intersection of cutting-edge chemistry and real-world applications. Its multifaceted utility in pharmaceuticals, agrochemicals, and materials science underscores its importance in contemporary research. With ongoing advancements in synthetic methodologies and digital tools, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainability.